Cas no 380477-08-7 (2-Cyano-N-(3,5-dichlorophenyl)-3-[4-[(4-fluorophenyl)methoxy]phenyl]-2-propenamide)

• Product Name: 2-Cyano-N-(3,5-dichlorophenyl)-3-[4-[(4-fluorophenyl)methoxy]phenyl]-2-propenamide
• CAS No: 380477-08-7
• MF: C₂₃H₁₅Cl₂FN₂O₂
• MW: 441.281807184219
• CID: 5446275
• PubChem ID: 2350341
• Update Time: 2025-06-13

2-Cyano-N-(3,5-dichlorophenyl)-3-[4-[(4-fluorophenyl)methoxy]phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26589284
• (E)-2-cyano-N-(3,5-dichlorophenyl)-3-[4-[(4-fluorophenyl)methoxy]phenyl]prop-2-enamide
• Z56832655
• AKOS001009787
• STK522729
• (2E)-2-cyano-N-(3,5-dichlorophenyl)-3-{4-[(4-fluorobenzyl)oxy]phenyl}prop-2-enamide
• (2E)-2-CYANO-N-(3,5-DICHLOROPHENYL)-3-{4-[(4-FLUOROBENZYL)OXY]PHENYL}ACRYLAMIDE
• 2-cyano-N-(3,5-dichlorophenyl)-3-{4-[(4-fluorophenyl)methoxy]phenyl}prop-2-enamide
• 380477-08-7
• 2-Cyano-N-(3,5-dichlorophenyl)-3-[4-[(4-fluorophenyl)methoxy]phenyl]-2-propenamide

• Inchi： 1S/C23H15Cl2FN2O2/c24-18-10-19(25)12-21(11-18)28-23(29)17(13-27)9-15-3-7-22(8-4-15)30-14-16-1-5-20(26)6-2-16/h1-12H,14H2,(H,28,29)
• InChI Key： MKDKINQHGWIDAL-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC(Cl)=C1)(=O)C(C#N)=CC1=CC=C(OCC2=CC=C(F)C=C2)C=C1

Computed Properties

• Exact Mass: 440.0494613g/mol
• Monoisotopic Mass: 440.0494613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 646.2±55.0 °C(Predicted)
• pka: 9.67±0.70(Predicted)

Additional information on 2-Cyano-N-(3,5-dichlorophenyl)-3-[4-[(4-fluorophenyl)methoxy]phenyl]-2-propenamide

Introduction to 2-Cyano-N-(3,5-dichlorophenyl)-3-[4-[(4-fluorophenyl)methoxy]phenyl]-2-propenamide (CAS No. 380477-08-7)

The compound 2-Cyano-N-(3,5-dichlorophenyl)-3-[4-[(4-fluorophenyl)methoxy]phenyl]-2-propenamide, identified by its CAS number 380477-08-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of multiple functional groups, including a cyano group, dichlorophenyl moiety, and a fluoro-substituted methoxyphenyl ring, contributes to its complex chemical profile and suggests a multifaceted mechanism of action.

In recent years, there has been a growing interest in developing novel compounds that exhibit both efficacy and selectivity in targeting specific biological pathways. The structure of 2-Cyano-N-(3,5-dichlorophenyl)-3-[4-[(4-fluorophenyl)methoxy]phenyl]-2-propenamide aligns well with this trend, as it incorporates elements that have been shown to interact with various enzymes and receptors. Specifically, the 3,5-dichlorophenyl group is known for its ability to modulate the activity of certain kinases, while the 4-fluorophenyl)methoxy moiety has been implicated in enhancing binding affinity to specific targets.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. Current research indicates that molecules with similar structural motifs can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme central to the production of prostaglandins, which are key mediators of inflammation. The cyano group in the molecule may also play a role in modulating enzyme activity by serving as a hydrogen bond acceptor or by influencing the electronic properties of the adjacent aromatic rings.

The synthesis of 2-Cyano-N-(3,5-dichlorophenyl)-3-[4-[(4-fluorophenyl)methoxy]phenyl]-2-propenamide presents several challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in assembling the various functional groups into a single coherent structure.

Evaluation of the pharmacological properties of this compound has revealed several promising characteristics. In vitro studies have demonstrated that it exhibits significant inhibitory activity against several target enzymes relevant to inflammatory pathways. Additionally, preliminary in vivo studies suggest that it may have a favorable pharmacokinetic profile, with reasonable bioavailability and tissue distribution. These findings are particularly encouraging given the growing demand for therapeutics that can effectively manage inflammation without causing undue side effects.

The molecular interactions governing the activity of 2-Cyano-N-(3,5-dichlorophenyl)-3-[4-[(4-fluorophenyl)methoxy]phenyl]-2-propenamide are complex and involve multiple binding sites on target proteins. Computational studies using molecular modeling techniques have been instrumental in elucidating these interactions. By predicting how the compound binds to its targets at an atomic level, researchers can gain insights into its mechanism of action and identify potential modifications that could enhance its efficacy or selectivity.

The development of this compound also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating basic research findings into tangible therapeutic benefits. The integration of computational chemistry with experimental pharmacology has accelerated the discovery process and allowed for more targeted development efforts.

In conclusion, 2-Cyano-N-(3,5-dichlorophenyl)-3-[4-[(4-fluorophenyl)methoxy]phenyl]-2-propenamide (CAS No. 380477-08-7) represents a promising candidate for further development in therapeutic applications. Its unique structural features and preliminary pharmacological data suggest that it may offer significant advantages over existing treatments for inflammatory diseases. As research continues to uncover more about its mechanisms of action and optimize its synthetic pathways, this compound has the potential to make a meaningful impact on patient care.